Mosaic gold

Specification

• CAS No.: 12738-87-3
• Molecular Formula: C6H13NO5
• Molecular Weight: 0

Introduction

Chemical Composition and Physical Properties

Mosaic gold is chemically identified as tin(IV) sulfide or stannic sulfide, with the chemical formula SnS₂. It appears as golden leaflets or scaly crystalline powder with a distinctive metallic luster that closely resembles genuine gold. Unlike many other gold substitutes, mosaic gold achieves its golden appearance through its inherent crystalline structure rather than through alloys or coatings.

Physical Properties

The physical properties of mosaic gold contribute significantly to its effectiveness as a gold substitute and its applications in various fields. These properties are summarized in the following table:

Property	Value
Chemical Formula	SnS₂
CAS Number	1315-01-1
Melting Point	600°C (decomposes)
Density	4.42-4.60 g/ml
Molecular Weight	182.84
Appearance	Golden leaflets with metallic luster
Solubility	Soluble in aqua regia and alkaline solutions; insoluble in water or dilute acids

The compound appears as thin, scaly crystalline particles that exhibit a strong golden color and metallic sheen, making it particularly effective for decorative applications.

Historical Background

Ancient Origins

The history of mosaic gold extends back nearly two millennia, with its earliest documented preparation appearing in China. A recipe for mosaic gold is provided in the 3rd century A.D. treatise Baopuzi, composed by the Chinese alchemist Ge Hong. This early documentation confirms that the Chinese alchemical tradition had developed methods for synthesizing this golden-appearing substance centuries before similar knowledge appeared in Europe.

Research indicates that the preparation of mosaic gold was known in China since the time of Ko Hung (third-fourth centuries), establishing its origins firmly in early Chinese alchemical practices.

Transmission to Europe

The earliest European sources describing the preparation of mosaic gold appear significantly later than the Chinese documentation. The compound was known in medieval Europe under various names including "porporina" or "purpurina," with the earliest European recipes appearing in the late 13th-century North Italian Liber colorum secundum Magistrum Bernardum and later in Cennino Cennini's Libro dell'arte from the 1420s.

Recent research has uncovered additional historical recipes that advance our understanding of mosaic gold's transmission between Eastern and Western alchemical traditions. New analysis of the Greek treatise known as the Anonymous of Zuretti and the Latin alchemical work attributed to pseudo-Avicenna, De anima, provides insights into earlier formulations than previously known.

Alchemical Significance

In alchemical terminology, mosaic gold was referred to as "aurum musivum" or "aurum mosaicum," reflecting both its visual similarity to gold and its use in mosaic-like decorative applications. The production of mosaic gold represented an important achievement in alchemical practice, creating a substance that mimicked the appearance of gold through chemical transformation rather than through simple physical manipulation or adulteration.

Historical Production Methods

Medieval Synthesis Processes

The medieval production of mosaic gold involved sophisticated chemical procedures that demonstrate considerable empirical knowledge despite predating modern chemical understanding. A typical medieval recipe called for combining tin (sometimes referred to alchemically as "Jupiter"), mercury ("quicksilver" or "fugitive"), sulfur, and sal ammoniac (ammonium chloride).

The basic process, as detailed in historical manuscripts, involved several key steps:

• Melting tin and combining it with mercury to form an amalgam

• Adding precise quantities of sulfur and sal ammoniac (ammonium chloride)

• Grinding and sifting this mixture thoroughly

• Heating the mixture in a sealed glass vessel

• Careful temperature control and monitoring for cessation of smoke production

• Cooling and breaking the vessel to retrieve the final product

• Further grinding and tempering with gum-water for application

A specific medieval recipe called for "five ounces of tin, that is, Jupiter, that is clear and pure, and take five ounces of fugitive, that is, quicksilver... five ounces of sulphur and 2 ounces of sal ammoniac, that is, anoxtar," demonstrating the precise proportions used by medieval artisans.

Chemical Mechanisms

In the medieval recipe, the two main ingredients, tin and sulfur, react within a mercury-tin amalgam to which sulfur and ammonium chloride are added. Modern understanding of this process reveals that the reaction involves the conversion of tin to tin sulfide through a series of chemical transformations facilitated by heat and the catalytic effects of mercury and ammonium chloride.

The ammonium chloride likely served multiple functions: acting as a flux to lower reaction temperatures, preventing unwanted oxidation, and potentially forming intermediate complexes that facilitated the formation of the desired crystalline structure.

Applications Throughout History

Decorative Arts

Mosaic gold has primarily been valued for its applications in decorative arts. Historically, it was used as a pigment in bronzing and gilding wood and metal work, providing an economical alternative to genuine gold leaf or powder. Its stability and resistance to tarnishing made it particularly suitable for these applications.

The compound was employed to create gold-colored paints for imitation gilding and bronzing on various surfaces including metals, plaster, wood, and paper. When applied with appropriate binding media, such as gum arabic solution, mosaic gold created luminous golden surfaces that mimicked the appearance of solid gold at a fraction of the cost.

Etymology and Related Terms

The terminology surrounding mosaic gold has evolved over centuries and sometimes creates confusion. The term "mosaic gold" has occasionally been used to refer to other gold-like materials, including:

• Ormolu - a gold-colored alloy of copper and zinc used for decorating furniture

• Cut shapes of gold leaf, some darkened for contrast, arranged as a mosaic

Additionally, the term "bronze powder" has been used both for tin(IV) sulfide and for powdered bronze alloy, creating potential confusion in historical texts.

Modern Analysis and Research Findings

Contemporary Understanding

Modern scientific analysis has provided precise understanding of mosaic gold's chemical composition and crystal structure. As tin(IV) sulfide (SnS₂), it belongs to the family of metal dichalcogenides, with a layered structure that contributes to its distinctive optical properties and its tendency to form thin, leaf-like crystals.

Recent research has employed advanced analytical techniques to study historical samples of mosaic gold from artifacts, providing insights into historical production methods and potential regional variations in formulation.

New Research on Origins

Recent scholarly work published in the journal Ambix has examined the origins of mosaic gold through careful analysis of both textual evidence and material remains. This research has introduced and analyzed two previously understudied historical recipes: one from the Greek treatise known as the Anonymous of Zuretti and another from the Latin alchemical work attributed to pseudo-Avicenna, De anima.

Based on these newly analyzed sources, researchers have proposed revised hypotheses about the origin, development, and etymology of mosaic gold, suggesting more complex patterns of knowledge transmission between Eastern and Western alchemical traditions than previously understood.

Comparative Analysis with Other Gold Substitutes

Mosaic gold represents one of several historical approaches to creating gold-like appearances without using genuine gold. The following table compares key properties of mosaic gold with other gold substitutes:

Property	Mosaic Gold (SnS₂)	Gold Leaf	Brass	Bronze	Modern Gold Paint
Composition	Tin(IV) sulfide	Pure gold	Copper-zinc alloy	Copper-tin alloy	Various metal powders in binders
Appearance	Yellow-gold crystalline	Metallic gold	Yellow-gold metallic	Reddish-gold	Metallic gold
Durability	Good chemical resistance	Excellent	Good	Good	Variable
Cost (relative)	Low	Very high	Low	Low	Moderate
Tarnish Resistance	Good	Excellent	Poor	Poor	Variable
Toxicity Concerns	Moderate	Low	Low	Low	Variable
Historical Period of Use	3rd century onward	Ancient	Ancient	Ancient	Modern

This comparison highlights why mosaic gold maintained popularity throughout history despite the availability of other gold substitutes – it offered a superior combination of gold-like appearance, durability, and economic value compared to alternatives.